2-methoxybenzaldehyde (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone

• IUPAC Name: N-[(Z)-(2-methoxyphenyl)methylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine
• InChI: InChI=1S/C25H22N4O/c1-29(26-18-21-15-9-10-16-24(21)30-2)25-27-22(19-11-5-3-6-12-19)17-23(28-25)20-13-7-4-8-14-20/h3-18H,1-2H3/b26-18-
• InChI Key: GUMABQQLDWMIOC-ITYLOYPMSA-N
• Canonical SMILES: CN(C1=NC(=CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3)N=CC4=CC=CC=C4OC
• Isomeric SMILES: CN(C1=NC(=CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3)/N=C\C4=CC=CC=C4OC
• Molecular Formula: C25H22N4O
• Molecular Weight: 394.5 g/mol

Description

The compound is a hydrazone derivative. Hydrazone derivatives are often used in organic synthesis and in the development of pharmaceuticals. The “2-methoxybenzaldehyde” part suggests the presence of a benzaldehyde group with a methoxy group attached to the second carbon. The “(4,6-diphenyl-2-pyrimidinyl)” part indicates the presence of a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure would likely be complex due to the presence of multiple aromatic rings and a pyrimidine ring. The exact structure would depend on the specific locations of the various substituents on the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Some general properties might include solubility in various solvents, melting point, boiling point, and spectral data (IR, NMR, etc.).

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety precautions to prevent exposure and ingestion. The specific hazards would depend on the properties of the compound.